Cas no 112811-72-0 (1-Cyclopropyl-6,7-difluoro-8-methoxy-4-oxo-1,4-dihydroquinoline-3-carboxylic acid)

1-Cyclopropyl-6,7-difluoro-8-methoxy-4-oxo-1,4-dihydroquinoline-3-carboxylic acid is a fluorinated quinolone derivative with a cyclopropyl substituent at the N-1 position. Its structure confers potent antibacterial activity, particularly against Gram-negative pathogens, due to enhanced DNA gyrase and topoisomerase IV inhibition. The methoxy and difluoro substitutions improve pharmacokinetic properties and spectrum of action. This compound serves as a key intermediate in synthesizing advanced antimicrobial agents.
1-Cyclopropyl-6,7-difluoro-8-methoxy-4-oxo-1,4-dihydroquinoline-3-carboxylic acid structure
112811-72-0 structure
Product name:1-Cyclopropyl-6,7-difluoro-8-methoxy-4-oxo-1,4-dihydroquinoline-3-carboxylic acid
CAS No:112811-72-0
MF:C14H11F2NO4
MW:295.23825097084
MDL:MFCD05864420
CID:62957
PubChem ID:7019465

1-Cyclopropyl-6,7-difluoro-8-methoxy-4-oxo-1,4-dihydroquinoline-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 1-Cyclopropyl-6,7-difluoro-8-methoxy-4-oxo-1,4-dihydroquinoline-3-carboxylic acid
    • 1-Cyclopropyl-6,7-difluoro-1,4-dihydro-8-methoxy-4-oxo-3-quinolinecarboxylic acid
    • 1-CYCLOPROPYL-6,7-DIFLUORO-8-METHOXY-1,4-DIHYDRO-4-OXO-QUINOLINE-3-CARBOXYLIC ACID
    • 1-Cyclopropyl-6,7-difluoro-8-methoxy-4-o xo-1,4-dihydroquine
    • 1-CYCLOPROPYL-6,7-DIFLUORO-8-METHOXY-4-OXO-3-QUINOLINE CARBOXYLIC ACID
    • 1-Cyclopropyl-1,4-dihydro-6,7-difluoro-8-methoxy-4-oxoquinoline-3-carboxylicacid
    • 1-Cyclopropyl-6,7-difluoro-8-methoxy-1,4-dihydro-4-oxoquinoline-3-carboxylicacid
    • 1-Cyclopropyl-6,7-difluoro-8-methoxy-4-oxo-1,4-dihydro-3-quinolinecarboxylic acid
    • 1-Cyclopropyl-6,7-difluoro-8-methoxy-4-oxo-1,4-dihydroquinolin-3-carboxylicacid
    • 1-Cyclopropyl-6,7-difluoro-8-methoxy-4-quinolone-3-carboxylic acid
    • 3-Quinolinecarboxylicacid, 1-cyclopropyl-6,7-difluoro-1,4-dihydro-8-methoxy-4-oxo-
    • 1-Cyclopropyl-6
    • Moxifloxacin impurity J
    • Moxifloxacin Impurity 26
    • Quinoline carboxylic acid
    • Moxifloxacin Difluoro Methoxy IMpurity
    • Ciprofloxacin Difluoro 8-Methoxy Impurity
    • 1-Cyclopropyl-6,7-difluoro-8-methoxy-4-o xo-1,4-dihydroquine
    • 1-Cyclopropyl-6,7-difluoro-8-methoxy-4-oxo-3-quinolinecarboxylic
    • 1-cyclopropyl-6,7-difluoro-8-methoxy-4-oxoquinoline-3-carboxylic acid
    • 1-Cyclopropyl-6,7-difluoro-8-methoxy-4-oxo-3-quinolinecarboxylic acid
    • EKQ5B89ZK4
    • 3-Quinolinecarboxylic acid, 1-cyclopropyl-6,7-difluoro-1,4-dihydro-8-methoxy-4-oxo-
    • 1-cyclopropyl-6,7-difluoro-8-methoxy-1,4-dihydro-4-oxoquinoline-3-carboxy
    • 1-CYCLOPROPYL-6,7-DIFLUORO-8-METHOXY-1,4-DIHYDRO-4-OXO-QUINOLINE-3-CARBOX
    • 1-Cyclopropyl-6,7-difluoro-1,4-dihydro-8-methoxy-4-oxo-3-quinolinecarboxylic acid ethyl ester
    • UNII-EKQ5B89ZK4
    • 1-Cyclopropyl-6 pound not7-difluoro-8-methoxy-4-oxo-1 pound not4-dihydroquinoline-3-carboxylic acid
    • 1-cyclopropyl-6,7-difluoro-8-methoxy-1,4-dihydro-4-oxoquinoline-3-carboxylic acid
    • CHEMBL1425316
    • BB 0262486
    • 1-cyclopropyl-6,7-difluoro-1,4 dihydro-8-methoxy-4-oxo-3-quinoline carboxylic acid
    • 1-cyclopropyl-6,7-difluoro-1.4 dihydro-8-methoxy-4-oxo-3-quinoline carboxylic acid
    • SCHEMBL483223
    • AC-8368
    • 1-cyclopropyl-1,4-dihydro-4-oxo-6,7-difluoro-8-methoxy-3-quinoline carboxylic acid
    • FT-0633381
    • SMR000544699
    • EN300-303232
    • SY020523
    • BCP34174
    • 1-Cyclopropyl-1,4-dihydro-6,7-difluoro-8-methoxy-4-oxo-quinoline-3-carboxylic acid
    • 1-cyclopropyl-6,7-difluoro-8-methoxy-4-oxo-1,4-dihydroquinoline-3-carboxylicacid
    • HMS2857A20
    • AM20061812
    • WQJZXSSAMGZVTM-UHFFFAOYSA-N
    • DTXSID30427125
    • FT-0601426
    • AKOS002332025
    • 1-cyclopropyl-6,7-difluoro-1,4-dihydro-8-methoxy-4-oxo-3-quinoline carboxylic acid
    • J-504573
    • 1-cyclopropyl-6,7-difluoro-1,4-dihydro-8-methoxy-4-oxo-3-Quinoline-3-carboxylic acid
    • 1-Cyclopropyl-6,7-difluoro-8-methoxy-1,4-dihydro-4-oxo-3-quinolinecarboxylic acid
    • C14H11F2NO4
    • MLS001215934
    • 112811-72-0
    • DS-12101
    • PD095783
    • FT-0686394
    • 1-cyclopropyl-6,7-difluoro-8-methoxy-4-oxo-1,4-dihydro-quinoline-3-carboxylic acid
    • 1-cyclopropyl-6,7-difluoro-1,4-dihydro-8-methoxy-4-oxoquinoline-3carboxylic acid
    • CS-W019415
    • 1-cyclopropyl-6,7-difluoro-1,4-dihydro-8-methoxy-4-oxoquinoline-3-carboxylic acid
    • 1-CYCLOPROPYL-6,7-DIFLUORO-8-METHOXY-1,4-DIHYDRO-4-OXY-QUINOLINE-3-CARBOXYLIC ACID
    • 1-Cyclopropyl-6,7-difluoro-8-methoxy-4-oxo-3-quinolinecarboxylicacid
    • MFCD05864420
    • 1-Cyclopropyl-6,7- fluoro-8-methoxy-1,4-dihydro-4-oxo-3-quinoline carboxylic acid
    • ALBB-015403
    • DB-238261
    • DB-005090
    • BBL012466
    • STK261871
    • MDL: MFCD05864420
    • Inchi: 1S/C14H11F2NO4/c1-21-13-10(16)9(15)4-7-11(13)17(6-2-3-6)5-8(12(7)18)14(19)20/h4-6H,2-3H2,1H3,(H,19,20)
    • InChI Key: WQJZXSSAMGZVTM-UHFFFAOYSA-N
    • SMILES: FC1=C(C([H])=C2C(C(C(=O)O[H])=C([H])N(C2=C1OC([H])([H])[H])C1([H])C([H])([H])C1([H])[H])=O)F

Computed Properties

  • Exact Mass: 295.065614g/mol
  • Surface Charge: 0
  • XLogP3: 2.7
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 7
  • Rotatable Bond Count: 3
  • Monoisotopic Mass: 295.065614g/mol
  • Monoisotopic Mass: 295.065614g/mol
  • Topological Polar Surface Area: 66.8Ų
  • Heavy Atom Count: 21
  • Complexity: 505
  • Isotope Atom Count: 0
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Covalently-Bonded Unit Count: 1

Experimental Properties

  • Color/Form: Powder
  • Density: 1.6±0.1 g/cm3
  • Melting Point: 192-194°C
  • Boiling Point: 245.2°C at 760 mmHg
  • Flash Point: 240.7±28.7 °C
  • Refractive Index: 1.629
  • PSA: 68.53000
  • LogP: 2.32140
  • Vapor Pressure: 0.0±1.2 mmHg at 25°C

1-Cyclopropyl-6,7-difluoro-8-methoxy-4-oxo-1,4-dihydroquinoline-3-carboxylic acid Security Information

1-Cyclopropyl-6,7-difluoro-8-methoxy-4-oxo-1,4-dihydroquinoline-3-carboxylic acid Customs Data

  • HS CODE:2918990090
  • Customs Data:

    China Customs Code:

    2918990090

    Overview:

    2918990090. Other additional oxy carboxylic acids(Including anhydrides\Acyl halide\Peroxides, peroxyacids and derivatives of this tax number). VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2918990090. other carboxylic acids with additional oxygen function and their anhydrides, halides, peroxides and peroxyacids; their halogenated, sulphonated, nitrated or nitrosated derivatives. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

1-Cyclopropyl-6,7-difluoro-8-methoxy-4-oxo-1,4-dihydroquinoline-3-carboxylic acid Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1066318-100g
1-Cyclopropyl-6,7-difluoro-8-methoxy-4-oxo-1,4-dihydroquinoline-3-carboxylic acid
112811-72-0 98%
100g
¥264.00 2024-08-09
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PB93539-10G
1-cyclopropyl-6,7-difluoro-8-methoxy-4-oxo-1,4-dihydroquinoline-3-carboxylic acid
112811-72-0 95%
10g
¥ 217.00 2023-04-07
abcr
AB228826-25g
1-Cyclopropyl-6,7-difluoro-8-methoxy-4-oxo-1,4-dihydroquinoline-3-carboxylic acid, 95%; .
112811-72-0 95%
25g
€90.80 2025-02-16
Enamine
EN300-303232-10g
1-cyclopropyl-6,7-difluoro-8-methoxy-4-oxo-1,4-dihydroquinoline-3-carboxylic acid
112811-72-0 95%
10g
$69.0 2023-09-06
SHANG HAI XIANG HUI YI YAO Technology Co., Ltd.
CB00607-1g
1-Cyclopropyl-6,7-difluoro-8-methoxy-4-oxo-1,4-dihydroquinoline-3-carboxylic acid
112811-72-0 97%
1g
0.00 2021-07-09
SHANG HAI XIANG HUI YI YAO Technology Co., Ltd.
CB00607-100g
1-Cyclopropyl-6,7-difluoro-8-methoxy-4-oxo-1,4-dihydroquinoline-3-carboxylic acid
112811-72-0 97%
100g
354.00 2021-07-09
TRC
C988650-10g
1-Cyclopropyl-6,7-difluoro-8-methoxy-4-oxo-1,4-dihydroquinoline-3-carboxylic Acid
112811-72-0
10g
$ 133.00 2023-09-08
TRC
C988650-100g
1-Cyclopropyl-6,7-difluoro-8-methoxy-4-oxo-1,4-dihydroquinoline-3-carboxylic Acid
112811-72-0
100g
$244.00 2023-05-18
TRC
C988650-25g
1-Cyclopropyl-6,7-difluoro-8-methoxy-4-oxo-1,4-dihydroquinoline-3-carboxylic Acid
112811-72-0
25g
$ 161.00 2023-09-08
eNovation Chemicals LLC
D404152-25g
1-Cyclopropyl-6,7-difluoro-1,4-dihydro-8-methoxy-4-oxo-3-quinolinecarboxylic acid
112811-72-0 97%
25g
$200 2024-06-05

1-Cyclopropyl-6,7-difluoro-8-methoxy-4-oxo-1,4-dihydroquinoline-3-carboxylic acid Production Method

1-Cyclopropyl-6,7-difluoro-8-methoxy-4-oxo-1,4-dihydroquinoline-3-carboxylic acid Suppliers

Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:112811-72-0)1-Cyclopropyl-6,7-difluoro-8-methoxy-4-oxo-1,4-dihydroquinoline-3-carboxylic acid
Order Number:A2278
Stock Status:in Stock/in Stock
Quantity:1kg/500g
Purity:99%/99%
Pricing Information Last Updated:Friday, 30 August 2024 04:14
Price ($):325.0/191.0

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